Cas no 88347-70-0 (2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate)

2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate structure
88347-70-0 structure
Product name:2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate
CAS No:88347-70-0
MF:C13H26O12
MW:374.338346004486
CID:636114
PubChem ID:71408899

2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,1,4,4-tetrol, 2-methyl-, tetraacetate
    • acetic acid,2-methylbut-2-ene-1,1,4,4-tetrol
    • DTXSID70828677
    • 88347-70-0
    • Acetic acid--2-methylbut-2-ene-1,1,4,4-tetrol (4/1)
    • Inchi: InChI=1S/C5H10O4.4C2H4O2/c1-3(5(8)9)2-4(6)7;4*1-2(3)4/h2,4-9H,1H3;4*1H3,(H,3,4)
    • InChI Key: IPDWGCSNUUKLRY-UHFFFAOYSA-N
    • SMILES: CC(=CC(O)O)C(O)O.CC(=O)O.CC(=O)O.CC(=O)O.CC(=O)O

Computed Properties

  • Exact Mass: 374.14242626g/mol
  • Monoisotopic Mass: 374.14242626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 230Ų

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